Cas no 1805012-52-5 (2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805012-52-5
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4836937
• Update Time: 2025-08-02

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)3-2-17-4(1-16)6(5(3)15)18-8(12,13)14/h2H,1,16H2
• InChI Key： MUTUSNWXKMTRJM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805012-52-5)

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805012-52-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical research and agrochemical development. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and two trifluoromethyl groups, making it a valuable intermediate in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The structural complexity of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine offers multiple sites for chemical modification, which is particularly attractive for designing novel bioactive molecules. Its iodo group allows for cross-coupling reactions, while the aminomethyl functionality provides a handle for further derivatization. These properties make it a sought-after building block in medicinal chemistry, especially for targeting central nervous system (CNS) disorders and infectious diseases, which are currently hot topics in pharmaceutical research.

In the agrochemical sector, 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has shown promise as a precursor for developing new pesticides and herbicides. The presence of trifluoromethoxy and trifluoromethyl groups enhances the compound's lipophilicity, potentially improving its bioavailability and efficacy in crop protection formulations. With the growing demand for sustainable agriculture solutions, this compound is gaining attention from researchers exploring next-generation agrochemicals.

The synthesis of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine typically involves multi-step processes that require careful optimization. Recent advancements in flow chemistry and catalysis have improved the efficiency of producing such complex molecules, addressing one of the key challenges in scaling up production. These technological developments are particularly relevant given the current industry focus on green chemistry and process intensification.

From a market perspective, the demand for 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is expected to grow steadily, driven by its applications in drug discovery and crop protection. Pharmaceutical companies are actively screening pyridine derivatives for new therapeutic agents, while agrochemical manufacturers are exploring more effective and environmentally friendly solutions. The compound's unique structural features position it well to meet these evolving industry needs.

Quality control and characterization of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine require advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. Proper storage conditions, typically under inert atmosphere at low temperatures, are essential to maintain the stability of this sensitive compound.

Researchers working with 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine should be aware of its reactivity profile and handle it with appropriate safety precautions. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with any chemical substance. The compound's safety data should be carefully reviewed before use in any application.

Future research directions for 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine may include exploring its potential in material science applications, particularly in the development of advanced electronic materials or catalysts. The compound's electron-withdrawing groups and aromatic system make it an interesting candidate for designing novel functional materials with specific electronic properties.

In conclusion, 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805012-52-5) represents an important class of heterocyclic compounds with diverse applications across multiple industries. Its unique structural features and reactivity profile make it a valuable tool for researchers developing new pharmaceuticals, agrochemicals, and advanced materials. As synthetic methodologies continue to advance and new applications are discovered, the significance of this compound in scientific research and industrial applications is likely to grow substantially in the coming years.